Cas no 67238-89-5 (4,4'-(sulfanediyldiethane-2,1-diyl)bis(4-methylmorpholin-4-ium) dichloride)

• Product Name: 4,4'-(sulfanediyldiethane-2,1-diyl)bis(4-methylmorpholin-4-ium) dichloride
• CAS No: 67238-89-5
• MF: C₁₄H₃₀Cl₂N₂O₂S
• MW: 361.371201038361
• CID: 1721592
• PubChem ID: 3051003
• Update Time: 2025-04-21

4,4'-(sulfanediyldiethane-2,1-diyl)bis(4-methylmorpholin-4-ium) dichloride Chemical and Physical Properties

Names and Identifiers

• 4,4'-(sulfanediyldiethane-2,1-diyl)bis(4-methylmorpholin-4-ium) dichloride
• 4-methyl-4-[2-[2-(4-methylmorpholin-4-ium-4-yl)ethylsulfanyl]ethyl]morpholin-4-ium,dichloride
• Morpholinium, 4,4'-thiodiethylenebis(4-methyl-, dichloride
• DTXSID90986389
• 67238-89-5
• 4,4'-Thiodiethylenebis(4-methylmorpholinium) dichloride
• 4,4'-[Sulfanediyldi(ethane-2,1-diyl)]bis(4-methylmorpholin-4-ium) dichloride

• Inchi： 1S/C14H30N2O2S.2ClH/c1-15(3-9-17-10-4-15)7-13-19-14-8-16(2)5-11-18-12-6-16;;/h3-14H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： KJTDKFKFKOQTCP-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].S(CC[N+]1(C)CCOCC1)CC[N+]1(C)CCOCC1

Computed Properties

• Exact Mass: 329.9059
• Monoisotopic Mass: 360.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46